N-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]benzenesulfonamide

• IUPAC Name: N-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C14H10F3NO4S/c15-13(16,17)14(21-11-8-4-5-9-12(11)22-14)18-23(19,20)10-6-2-1-3-7-10/h1-9,18H
• InChI Key: BFENQIJCRWDWBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2(OC3=CC=CC=C3O2)C(F)(F)F
• Molecular Formula: C14H10F3NO4S
• Molecular Weight: 345.30 g/mol

Description

N-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 357.37 g/mol. This compound is also known as TFB or TFB-TsNHNH2.

Mechanism of Action

The mechanism of action of N-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]benzenesulfonamide is not fully understood. However, it has been reported to inhibit the activity of various enzymes such as carbonic anhydrase and histone deacetylase. It has also been reported to interact with the DNA of cancer cells, leading to their death.
Biochemical and Physiological Effects:
N-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]benzenesulfonamide has various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis. It has also been reported to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]benzenesulfonamide in lab experiments is its potential as an anticancer agent. It has also been reported to have anti-inflammatory and analgesic properties, making it useful in the study of these conditions. However, one of the limitations is its toxicity, which may limit its use in vivo studies.

Future Directions

There are several future directions for the research on N-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]benzenesulfonamide. One of the directions is the study of its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another direction is the study of its mechanism of action, which may lead to the development of more potent analogs. Additionally, the study of its anti-inflammatory and analgesic properties may lead to the development of new drugs for the treatment of these conditions.

Synthesis Methods

The synthesis of N-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]benzenesulfonamide is carried out using various methods. One of the commonly used methods is the reaction of 2-(trifluoromethyl)-1,3-benzodioxole with benzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform and the product is purified using column chromatography.

Scientific Research Applications

N-[2-(trifluoromethyl)-1,3-benzodioxol-2-yl]benzenesulfonamide has various applications in scientific research. One of the significant applications is in the field of medicinal chemistry. It has been reported to have potential as an anticancer agent, as it inhibits the growth of cancer cells by inducing apoptosis. It has also been reported to have anti-inflammatory and analgesic properties.